Cas no 55378-41-1 (1-(Hydroxymethyl)propylacetate)

1-(Hydroxymethyl)propylacetate structure
55378-41-1 structure
Product Name:1-(Hydroxymethyl)propylacetate
CAS No:55378-41-1
MF:C6H12O3
MW:132.157682418823
CID:352058
Update Time:2023-08-03

1-(Hydroxymethyl)propylacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol, 2-acetate
    • 2-Acetoxy-1-butanol
    • 1-hydroxy-2-acetoxybutane
    • 1-(Hydroxymethyl)propylacetate
    • CEAFMKFVSIOXOA-UHFFFAOYSA-N
    • Inchi: 1S/C6H12O3/c1-3-6(4-7)9-5(2)8/h6-7H,3-4H2,1-2H3
    • InChI Key: CEAFMKFVSIOXOA-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(CO)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5
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